Cas no 2408882-54-0 (Bcl6-IN-6)

• Product Name: Bcl6-IN-6
• CAS No: 2408882-54-0
• MF: C₂₇H₃₁FN₆O₂S
• MW: 522.637447595596
• CID: 5146752
• Update Time: 2023-08-24

Bcl6-IN-6 Chemical and Physical Properties

Names and Identifiers

• BCL6-IN-6
• BDBM50520234
• 2-Thiophenecarboxamide, 5-(1-cyclopenten-1-yl)-N-[4-[[2-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-5-fluoro-4-pyrimidinyl]amino]-2-methoxyphenyl]-, rel-
• Bcl6-IN-6

• Inchi： 1S/C27H31FN6O2S/c1-16-14-34(15-17(2)30-16)27-29-13-20(28)25(33-27)31-19-8-9-21(22(12-19)36-3)32-26(35)24-11-10-23(37-24)18-6-4-5-7-18/h6,8-13,16-17,30H,4-5,7,14-15H2,1-3H3,(H,32,35)(H,29,31,33)/t16-,17+
• InChI Key： VJFKSXHAFLCLLP-CALCHBBNSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2OC)NC2=C(C=NC(=N2)N2C[C@@H](C)N[C@@H](C)C2)F)=O)=CC=C1C1=CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 810
• XLogP3: 4.9
• Topological Polar Surface Area: 120